Cas no 1092299-46-1 (2-Propylpyrimidine-4-carboxylic acid)

• Product Name: 2-Propylpyrimidine-4-carboxylic acid
• CAS No: 1092299-46-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5273183
• Update Time: 2023-08-26

2-Propylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-propylpyrimidine-4-carboxylic acid
• 2-propylpyrimidine-4-carboxylicacid
• 4-Pyrimidinecarboxylic acid, 2-propyl-
• 2-Propylpyrimidine-4-carboxylic acid

• Inchi： 1S/C8H10N2O2/c1-2-3-7-9-5-4-6(10-7)8(11)12/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： DJQZZWZWUKVDQP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(CCC)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1